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Cat. No.: B045924 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides an in-depth overview of the potential hazards and toxicity

of 3-Hydrazinylpyridazine hydrochloride based on available data for structurally related

compounds, namely hydrazine and pyridazine derivatives. As of the latest update, specific

toxicological studies on 3-Hydrazinylpyridazine hydrochloride are limited in the public

domain. Therefore, this guide serves as a precautionary resource, and all handling of this

compound should be conducted with the utmost care, assuming it possesses the hazardous

properties of related substances.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) with comprehensive toxicological data for 3-
Hydrazinylpyridazine hydrochloride (CAS No: 117043-87-5) is not readily available, the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

hazard statements for the closely related compound, 3-hydrazinylpyridine dihydrochloride.

These classifications offer a strong indication of the potential hazards associated with the

hydrazinyl- moiety attached to a nitrogen-containing heterocycle.

Table 1: GHS Hazard Classification for 3-Hydrazinylpyridine Dihydrochloride
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Hazard Class Hazard Statement GHS Pictogram Signal Word

Acute toxicity, oral
H302: Harmful if

swallowed
alt text Warning

Skin

corrosion/irritation

H315: Causes skin

irritation
alt text Warning

Serious eye

damage/eye irritation

H318: Causes serious

eye damage
alt text Danger

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

H335: May cause

respiratory irritation
alt text Warning

Data extrapolated from PubChem CID 17132489 for 3-Hydrazinylpyridine dihydrochloride.[1]

Toxicological Profile
The toxicological profile of 3-Hydrazinylpyridazine hydrochloride is predicted based on the

well-documented effects of hydrazine and its derivatives.

Acute Toxicity
As indicated by the GHS classifications, 3-Hydrazinylpyridazine hydrochloride is likely to be

harmful if ingested and can cause significant irritation to the skin, eyes, and respiratory system.

[1] Hydrazine compounds, in general, are known to be corrosive to soft tissues.[2]

Genotoxicity and Carcinogenicity
A significant concern with hydrazine derivatives is their potential for genotoxicity and

carcinogenicity.[3] Numerous studies have shown that various hydrazine compounds can

induce mutations and chromosomal damage.[4][5][6][7]

Mutagenicity: Hydrazines can act as mutagens, causing alterations in the DNA sequence.[3]

This property is often assessed using the Ames test, which measures the ability of a

chemical to induce reverse mutations in bacteria.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/figure/Scheme-showing-main-procedure-of-in-vivo-micronucleus-assay_fig3_267740436
https://www.benchchem.com/product/b045924?utm_src=pdf-body
https://www.benchchem.com/product/b045924?utm_src=pdf-body
https://www.researchgate.net/figure/Scheme-showing-main-procedure-of-in-vivo-micronucleus-assay_fig3_267740436
https://microbiologyinfo.com/ames-test/
https://www.benchchem.com/pdf/Protocol_for_Assessing_Cytotoxicity_of_Novel_Compounds_in_Cell_Lines.pdf
https://www.pcbis.fr/en/departments/screening-department/evaluation-of-the-cytotoxic-effects-of-a-compound-on-cell-lines/
https://www.criver.com/products-services/safety-assessment/toxicology-services/genetic-toxicology/vivo-rodent-micronucleus-test
https://bemsreports.org/index.php/bems/article/download/75/65
https://patents.google.com/patent/ES2644987B1/en
https://www.benchchem.com/pdf/Protocol_for_Assessing_Cytotoxicity_of_Novel_Compounds_in_Cell_Lines.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carcinogenicity: The metabolic activation of hydrazines can lead to the formation of reactive

species that bind to DNA, initiating the process of carcinogenesis.[3] Animal studies have

demonstrated the carcinogenic potential of various hydrazine derivatives.[3]

Neurotoxicity
Hydrazine and its derivatives are known neurotoxins.[2][8] The primary mechanism of

neurotoxicity involves the interaction of hydrazine with pyridoxal phosphate (the active form of

vitamin B6).[8][9] Pyridoxal phosphate is a crucial cofactor for numerous enzymes in the central

nervous system, including those involved in the synthesis of neurotransmitters. By forming

hydrazones with pyridoxal phosphate, hydrazine derivatives can deplete its levels, leading to a

functional deficiency and subsequent neurological effects, such as seizures.[8][9]

Hepatotoxicity
The liver is a primary site of metabolism for many xenobiotics, including hydrazine derivatives.

The metabolic processes that activate hydrazines to their toxic forms can also cause damage

to liver cells, potentially leading to hepatotoxicity.[8]

Metabolism and Bioactivation
The toxicity of many hydrazine derivatives is dependent on their metabolic activation.[3] This

process, which can be both enzymatic and non-enzymatic, generates reactive intermediates

and free radicals. These reactive species can then interact with cellular macromolecules, such

as DNA and proteins, leading to cellular dysfunction and toxicity.[3] Oxidative stress resulting

from the formation of free radicals is also a significant contributor to the pathophysiology of

hydrazine toxicity.[3]

Potential Signaling Pathways and Mechanisms of
Toxicity
The following diagrams illustrate the hypothesized signaling pathways and mechanisms

through which 3-Hydrazinylpyridazine hydrochloride may exert its toxic effects, based on the

known actions of hydrazine derivatives.
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Start

Seed cells in
96-well plate

Incubate for 24h

Treat with
3-Hydrazinylpyridazine HCl

and controls

Incubate for
24/48/72h

Add MTT solution

Incubate for 4h

Add solubilizing agent
(e.g., DMSO)

Read absorbance
at 570 nm

Calculate % viability
and IC50

End

 

Start

Prepare Salmonella
histidine-auxotrophic

strains

Prepare test mixtures:
- Bacteria

- Test Compound
- With/Without S9 Mix

Plate mixtures on
histidine-deficient agar

Incubate at 37°C
for 48-72h

Count revertant
colonies

Compare treated vs.
control plates

End
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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